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Compound of Interest

Compound Name: TFC 007

Cat. No.: B1682772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TFC-007 is a potent and selective inhibitor of hematopoietic prostaglandin D synthase (H-

PGDS), a key enzyme in the biosynthesis of prostaglandin D2 (PGD2). PGD2 is an important

lipid mediator implicated in the pathogenesis of various inflammatory and allergic diseases. By

inhibiting H-PGDS, TFC-007 effectively reduces the production of PGD2, offering a promising

therapeutic strategy for a range of inflammatory conditions. These application notes provide

detailed protocols for the administration of TFC-007 in a preclinical mouse model of

inflammatory arthritis, specifically the Collagen-Induced Arthritis (CIA) model, to facilitate the

evaluation of its therapeutic potential.
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Property Value

Target
Hematopoietic Prostaglandin D Synthase (H-

PGDS)

IC50 83 nM[1]

CAS Number 927878-49-7

Molecular Formula C27H29N5O4

Molecular Weight 487.55 g/mol

Solubility Soluble in DMSO

PGD2 Signaling Pathway in Inflammation
The following diagram illustrates the central role of H-PGDS in the prostaglandin synthesis

pathway and the subsequent signaling of its product, PGD2, which can have both pro- and

anti-inflammatory effects depending on the receptor activated.
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Caption: PGD2 Signaling Pathway and the inhibitory action of TFC-007.
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Experimental Protocol: TFC-007 in a Mouse Model
of Collagen-Induced Arthritis (CIA)
This protocol describes the induction of arthritis in DBA/1J mice and the subsequent

administration of TFC-007 to evaluate its anti-inflammatory efficacy.

Materials
TFC-007

Bovine Type II Collagen

Complete Freund's Adjuvant (CFA)

Incomplete Freund's Adjuvant (IFA)

0.05 M Acetic Acid

Vehicle for oral gavage (e.g., 0.5% (w/v) carboxymethylcellulose (CMC) in sterile water, or

corn oil)[2][3]

DBA/1J mice (male, 8-10 weeks old)

Syringes and needles

Oral gavage needles
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Arthritis Induction
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Evaluation

Day 0: Primary Immunization
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Day 21: Booster Immunization
(Type II Collagen in IFA)

Day 21-25: Onset of Arthritis
Start TFC-007 Treatment

Daily Oral Gavage
(TFC-007 or Vehicle)

Monitor Clinical Score,
Paw Thickness, and Body Weight

Day 42: Endpoint Analysis
(Histology, Cytokine Profiling)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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